Cas no 70598-15-1 (1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-)
70598-15-1 structure
Product Name:1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
CAS No:70598-15-1
MF:C17H13FN2O2
MW:296.295727491379
CID:546984
PubChem ID:14770003
Update Time:2025-04-19
1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
- 2-[1-(4-fluorophenyl)-3-phenylpyrazol-4-yl]acetic acid
- 70598-15-1
- [1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl]acetic acid
- 2-(1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl)acetic acid
- DTXSID90563836
- SCHEMBL11153382
-
- Inchi: 1S/C17H13FN2O2/c18-14-6-8-15(9-7-14)20-11-13(10-16(21)22)17(19-20)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,21,22)
- InChI Key: IATZOGIYRUCVGC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C=C(CC(=O)O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 296.09619
- Monoisotopic Mass: 296.09610582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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